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Compound of Interest

3-(Hydrazinomethyl)pyridine
dihydrochloride

Cat. No.: B1319894

Compound Name:

An In-depth Technical Guide to the Safe Handling of 3-(Hydrazinomethyl)pyridine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
(Hydrazinomethyl)pyridine dihydrochloride, a heterocyclic compound of interest in
pharmaceutical research and development. Due to the limited availability of specific
experimental safety data for this compound, this document draws upon information from safety
data sheets, analogous compounds, and established protocols for handling pyridine and
hydrazine derivatives.

Hazard Identification and Classification

3-(Hydrazinomethyl)pyridine dihydrochloride is classified as a hazardous substance. The
following table summarizes its GHS (Globally Harmonized System of Classification and
Labelling of Chemicals) classifications.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class

Hazard Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 o]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[1]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][2]

Pictograms:

laalt text

Signal Word: Danger[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a compound is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties

Property

Value

Molecular Formula

CsHoCl2Ns3

Molecular Weight 182.05 g/mol [1]
Appearance White to off-white crystalline powder
Solubility Soluble in water

Safe Handling and Personal Protective Equipment

(PPE)
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Adherence to strict safety protocols is mandatory when handling 3-(Hydrazinomethyl)pyridine
dihydrochloride to minimize exposure and prevent adverse health effects.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.[3]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.[3]

Respiratory Protection: If working outside a fume hood or if dust is generated, a NIOSH-
approved respirator with an appropriate particulate filter is necessary.

General Hygiene Practices:

Avoid inhalation of dust and contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Contaminated clothing should be removed immediately and laundered before reuse.

The following diagram illustrates a standard workflow for the safe handling of hazardous
chemicals like 3-(Hydrazinomethyl)pyridine dihydrochloride.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1319894?utm_src=pdf-body
https://www.benchchem.com/product/b1319894?utm_src=pdf-body
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/hydrazine-sop1.docx
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/hydrazine-sop1.docx
https://www.benchchem.com/product/b1319894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation Handling Cleanup & Disposal
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Safe handling workflow for hazardous chemicals.

First Aid Measures

In case of exposure, immediate medical attention is crucial.

Table 3: First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ]
water for at least 15 minutes. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.
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Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Keep away from incompatible materials such as strong oxidizing agents.

» The storage area should be clearly marked, and access should be restricted to authorized
personnel.

Disposal:
o Dispose of waste in accordance with all applicable federal, state, and local regulations.

» Waste should be considered hazardous and disposed of through a licensed waste disposal
company.

Experimental Protocols for Safety Assessment

While specific toxicological studies for 3-(Hydrazinomethyl)pyridine dihydrochloride are not
readily available, the following outlines a general methodology for an acute oral toxicity study,
which is a standard procedure in safety assessment.

Experimental Protocol: Acute Oral Toxicity (Up-and-Down Procedure - OECD Guideline 425)
o Objective: To determine the acute oral toxicity (LD50) of a substance.

¢ Animals: Typically, female rats are used. They are housed in standard conditions with access
to food and water.

e Procedure:

o Asingle animal is dosed with the test substance at a starting dose level selected from a
series of fixed dose levels.
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o The animal is observed for signs of toxicity and mortality over a 14-day period.

o If the animal survives, the next animal is dosed at a higher fixed dose level. If the animal
dies, the next animal is dosed at a lower fixed dose level.

o This sequential dosing continues until one of the stopping criteria is met (e.g., a specified
number of reversals in outcome have occurred).

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
outcomes (survival or death) at the different dose levels.

The following diagram illustrates the decision-making process in the Up-and-Down Procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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